4-(Isopropyldimethylsilyl)benzaldehyde
Description
4-(Isopropyldimethylsilyl)benzaldehyde is a benzaldehyde derivative featuring an isopropyldimethylsilyl (-Si(CH₃)₂CH(CH₃)₂) substituent at the para position. This bulky, lipophilic group confers unique steric and electronic properties, making the compound valuable in organic synthesis, particularly as a protecting group or precursor for silicon-containing materials.
Properties
Molecular Formula |
C12H18OSi |
|---|---|
Molecular Weight |
206.36 g/mol |
IUPAC Name |
4-[dimethyl(propan-2-yl)silyl]benzaldehyde |
InChI |
InChI=1S/C12H18OSi/c1-10(2)14(3,4)12-7-5-11(9-13)6-8-12/h5-10H,1-4H3 |
InChI Key |
ITFPDGXBMXCTPF-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)[Si](C)(C)C1=CC=C(C=C1)C=O |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Physicochemical Properties
The table below summarizes key properties of 4-(Isopropyldimethylsilyl)benzaldehyde and its analogs:
*Estimated data due to absence in provided evidence.
Key Observations :
- Steric Effects : The isopropyldimethylsilyl group in the target compound introduces significant steric hindrance, likely reducing reactivity toward bulky nucleophiles compared to smaller substituents like -Br or -OH.
- Electronic Effects : While methoxy and hydroxy groups are electron-donating via resonance, the silyl group is weakly electron-donating via σ-π conjugation, which may modulate the aldehyde's electrophilicity.
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
